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Compound of Interest

5-(4-Bromophenoxy)-2-
Compound Name:
chloropyrimidine

Cat. No.: B13260391

Get Quote

Executive Summary: The "At a Glance" Safety
Profile

5-(4-Bromophenoxy)-2-chloropyrimidine (CAS: 146533-41-7) is a halogenated
heteroaromatic building block commonly used in the synthesis of kinase inhibitors and other
pharmaceutical agents.

While often classified as an Irritant (H315/H319), its chemical structure dictates a higher
standard of care. The chlorine atom at the 2-position of the pyrimidine ring is electronically
activated, making it susceptible to Nucleophilic Aromatic Substitution (SNA).

o Translation: It reacts readily with biological nucleophiles (proteins in skin and eyes),
potentially leading to sensitization or chemical burns upon prolonged contact.

Critical Safety Directive: Treat this compound as a potential sensitizer and corrosive, regardless
of the minimum GHS labeling.
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Risk Assessment & Hazard Identification

The "Why" behind the protocol.

To select the correct PPE, we must understand the chemical behavior:

Feature Hazard Implication

The "Warhead." This leaving group is reactive.
o [1][2] Moisture on skin can hydrolyze this to
2-Chloropyrimidine Core ) ) )
release HCI, or it can alkylate skin proteins

(sensitization risk).

Increases lipophilicity. If dissolved in organic
Bromophenoxy Group solvents (DMSO, DCM), skin absorption rates

increase significantly.

_ _ Dust generation is the primary vector for
Physical State (Solid)

respiratory and ocular exposure.

The PPE Matrix

Standard Operating Configuration for < 10g scale.

This matrix is designed to prevent the "Breakthrough-Exposure” cycle.
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Body Zone

Recommended PPE

Technical Rationale

Hand Protection

Double Gloving Strategyl.
Inner: Nitrile (4 mil / 0.1mm)2.
Outer: Nitrile (minimum 5 mil)

or Neoprene

Why Nitrile? Excellent
resistance to solid particulates.
Why Double? Chlorinated
pyrimidines can permeate thin
nitrile if dissolved in solvents
like DCM. The outer glove is
sacrificial.

Ocular

Chemical Splash Goggles
(Indirect Venting)Note: Safety

glasses are insufficient.

Dust particles can bypass
safety glasses. Goggles seal
the orbital area against
reactive dust and accidental

splashes.

Respiratory

Fume Hood (Primary)If
weighing outside hood: N95 or
P100 Respirator

Prevents inhalation of dust
which can hydrolyze in the
mucous membranes of the

lungs.

Body

Lab Coat (Poly/Cotton) +
Tyvek Sleeves

Tyvek sleeves bridge the gap
between the glove cuff and lab
coat, a common exposure

point during reaching motions.

Visualization: PPE Selection Logic

Figure 1: Decision tree for selecting PPE based on experimental state.
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Start: Handling
5-(4-Bromophenoxy)-2-chloropyrimidine

What is the
Physical State?

Solution
(Organic Solvent)

Solid / Powder

Is Dust Generation

Likely? Solvent Type?

Yes (Open transfer) \No (Weighing inside hood)/Polar (Water/MeOH) \Penetrating (DCM/DMF/DMSQO)

Enhanced PPE: Standard PPE: Barrier Upgrade:

Add N95/P100 Mask Nitrile Gloves + Goggles Double Nitrile (Change <15m)
+ Tyvek Sleeves + Fume Hood or Silver Shield Laminate

Click to download full resolution via product page
Caption: Logic flow for scaling PPE based on physical state and solvent carrier risks.
Operational Protocol: The "3-Zone" Workflow
Trustworthiness through procedure.

To ensure safety, do not rely solely on PPE.[2][3][4][5] Use the Clean-Buffer-Hot zoning
method.

Phase 1: Preparation (The Clean Zone)

¢ Inspect Gloves: Check for pinholes by inflating them with air.
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o Gather Materials: Pre-weigh solvents and reagents. Have a dedicated "solid waste"
container ready before opening the bottle.

e Engineering Check: Ensure Fume Hood face velocity is >100 fpm (0.5 m/s).

Phase 2: Execution (The Hot Zone - Inside Hood)

e Open Container: Open the vial only inside the hood.

e Weighing: If using a balance outside the hood, transfer the solid into a tared, screw-top vial
inside the hood first. Wipe the exterior of the vial before removing it.

e Solvent Addition: Add solvent slowly.

o Critical Note: If dissolving in DMSO or DMF, be hyper-vigilant. These solvents carry the
toxic payload through gloves and skin instantly.

Phase 3: Decontamination (The Buffer Zone)

o Wipe Down: Wipe all tools (spatulas, balance pans) with a solvent-dampened tissue (Ethanol
or Acetone) inside the hood.

¢ Doffing (Glove Removal):

[¢]

Grasp the outside of one glove near the wrist.

[¢]

Peel it away from the hand, turning it inside out.

o

Hold the peeled glove in the gloved hand.

o

Slide an ungloved finger under the wrist of the remaining glove and peel off.

e Wash: Wash hands with soap and water for 20 seconds immediately.

Emergency Response & Disposal

Logistics for when things go wrong.

Spill Response Workflow
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Scenario: You spill 500mg of powder on the bench.

EVACUATE LAB
Call EHS
1. ASSESS
Is it >10g or

outside hood? TS ELUEANU 2. ISOLATE 3. COLLECT 4. DECON
(PPE Required) Cover with absorbent —> Scoop into hazardous —> Wash surface with
q pads dampened w/ solvent waste bag soap/water (pH neutral)

Click to download full resolution via product page
Caption: Immediate response protocol for solid spills.
Waste Disposal[2][3][4][5][6]
» Classification: Halogenated Organic Waste.
e Segregation: Do NOT mix with strong acids or oxidizers.[2]
o Labeling: Must clearly state "Contains Halogenated Pyrimidine."

References & Verification

e PubChem.5-(4-Bromophenoxy)-2-chloropyrimidine Compound Summary. National Center
for Biotechnology Information. [Link]

e Occupational Safety and Health Administration (OSHA).Personal Protective Equipment:
Chemical Resistance Selection. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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